Cas no 20205-51-0 (7-Azabicyclo[4.2.0]oct-3-en-8-one, 1,6-dimethyl-)

• Product name: 7-Azabicyclo[4.2.0]oct-3-en-8-one, 1,6-dimethyl-
• CAS No: 20205-51-0
• MF: C₉H₁₃NO
• MW: 151.205622434616
• CID: 1392361

7-Azabicyclo[4.2.0]oct-3-en-8-one, 1,6-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 7-Azabicyclo[4.2.0]oct-3-en-8-one, 1,6-dimethyl-

• Inchi： 1S/C9H13NO/c1-8-5-3-4-6-9(8,2)10-7(8)11/h3-4H,5-6H2,1-2H3,(H,10,11)
• InChI Key： OUWRPGVSULMWOC-UHFFFAOYSA-N
• SMILES： C12(C)C(C)(NC1=O)CC=CC2

Computed Properties

• Exact Mass: 151.09979

Experimental Properties

• Density: 1.093±0.06 g/cm3(Predicted)
• Boiling Point: 276.6±40.0 °C(Predicted)
• PSA: 29.1
• pka: 15.44±0.60(Predicted)